3,5-dichloro-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide

• IUPAC Name: 3,5-dichloro-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide
• InChI: InChI=1S/C17H11Cl2N3O3S2/c1-2-5-22-14-4-3-13(27(20,24)25)9-15(14)26-17(22)21-16(23)10-6-11(18)8-12(19)7-10/h1,3-4,6-9H,5H2,(H2,20,24,25)
• InChI Key: SEVVHXMCJWJQSB-UHFFFAOYSA-N
• Canonical SMILES: C#CCN1C2=C(C=C(C=C2)S(=O)(=O)N)SC1=NC(=O)C3=CC(=CC(=C3)Cl)Cl
• Molecular Formula: C17H11Cl2N3O3S2
• Molecular Weight: 440.3 g/mol

Description

3,5-dichloro-N-(3-prop-2-ynyl-6-sulfamoyl-1,3-benzothiazol-2-ylidene)benzamide, also known as DB773, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. DB773 is a sulfonamide-based compound that has been shown to have antimicrobial properties. It is also being studied for its potential use in treating cancer and other diseases.

Scientific Research Applications

Synthesis and Anticancer Activity

Anticancer Agents : Benzothiazole derivatives have been synthesized and evaluated for their anticancer activity. For example, indapamide derivatives have shown proapoptotic activity against melanoma cell lines, with specific compounds demonstrating significant growth inhibition. These compounds were also investigated as inhibitors of human carbonic anhydrase isoforms, which are relevant to cancer research (Yılmaz et al., 2015).

Antibacterial and Antimicrobial Studies

Antibacterial and Antimicrobial Applications : Benzothiazole and its derivatives have been studied for their antibacterial and antimicrobial properties. N-(Benzothiazol-2-yl)-4-chlorobenzenesulphonamide and its complexes have shown significant activity against various microorganisms, including Escherichia coli and Staphylococcus aureus, indicating their potential as antibacterial agents (Obasi et al., 2017).

Inhibition of Human Carbonic Anhydrases

Carbonic Anhydrase Inhibition : Several studies have focused on the inhibition of human carbonic anhydrases by benzothiazole derivatives, indicating their potential applications in treating conditions related to the dysregulation of these enzymes. These enzymes play crucial roles in various physiological processes, including respiration and the maintenance of pH balance (Ulus et al., 2016).

Electrophysiological Activity

Cardiac Electrophysiological Activity : N-substituted imidazolylbenzamides, which share structural similarities with the compound , have been synthesized and evaluated for their cardiac electrophysiological activity. These compounds have shown potential as class III electrophysiological agents, which could have implications for treating arrhythmias (Morgan et al., 1990).